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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diglyme, or bis(2-methoxyethyl) ether, is a versatile solvent with a high boiling point, making it

a valuable tool in various chemical syntheses and industrial applications, including in the

semiconductor industry and for circuit boards.[1][2] However, its utility is matched by significant

health and safety concerns that demand rigorous handling protocols. This technical guide

provides an in-depth overview of the health and safety considerations for handling Diglyme,

with a focus on its toxicological properties, safe handling procedures, and emergency

preparedness.

Physicochemical and Toxicological Properties of
Diglyme
A thorough understanding of Diglyme's properties is fundamental to its safe handling. The

following tables summarize key quantitative data regarding its physical, chemical, and

toxicological characteristics.

Table 1: Physical and Chemical Properties of Diglyme
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Property Value Reference(s)

Chemical Formula C₆H₁₄O₃ [2][3][4]

Molecular Weight 134.17 g/mol [3][5]

Appearance Colorless liquid [1][2]

Odor Mild ether-like [1][2]

Boiling Point 162 °C (323.6 °F) [3][4][5]

Melting Point -68 °C (-90.4 °F) [3][5]

Flash Point 51 °C (123.8 °F) (closed cup) [6]

Density 0.945 g/cm³ at 20 °C [3]

Vapor Pressure 3 mmHg at 20 °C [7]

Vapor Density 4.6 (Air = 1) [5][7]

Solubility
Miscible with water and

organic solvents
[2][4][8]

Autoignition Temperature 205°C (401°F) [5]

Table 2: Toxicological Data for Diglyme
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Parameter Value Species Route Reference(s)

LD50 (Acute

Oral)
~5000 mg/kg Rat Oral [7]

LD50 (Acute

Oral)
4760 mg/kg Rabbit Oral [9]

Reproductive

Toxicity

May damage

fertility or the

unborn child

Human

(presumed),

Animal

(confirmed)

Inhalation, Oral [1][2][9]

Developmental

Toxicity NOAEL

25 mg/kg body

weight
Rabbit Oral [10]

Developmental

Toxicity LOAEL

25 ppm (140

mg/m³)
Rat Inhalation [10]

Skin Irritation Slightly irritating Rabbit Dermal [9][10]

Eye Irritation Slightly irritating Rabbit Ocular [9][10]

Health Hazards and Toxicology
Diglyme is classified as a hazardous substance and is a reproductive toxin.[2][7] The primary

health concerns associated with Diglyme exposure are its effects on the reproductive system

and developing fetus.[1][10]

Reproductive and Developmental Toxicity
The most significant hazard of Diglyme is its reproductive toxicity.[7][10] It is presumed to

affect fertility and cause birth defects in humans.[1] Animal studies have provided clear

evidence of its teratogenic effects.[7][10] Exposure to Diglyme during pregnancy can lead to a

range of adverse developmental outcomes, including fetal death, decreased fetal weight, and

skeletal and visceral malformations.[10][11]

The reproductive toxicity of Diglyme is attributed to its metabolite, 2-methoxyacetic acid (2-

MAA).[10] 2-MAA is known to interfere with cellular proliferation, targeting rapidly dividing cells
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such as those in the testes and the developing embryo.[7] In males, repeated exposure can

lead to testicular atrophy, damage to spermatocytes, and reduced fertility.[7][10][12]

Other Health Effects
While the primary concern is reproductive toxicity, Diglyme can also cause other health effects:

Eye and Skin Irritation: Direct contact can cause slight irritation to the eyes and skin.[1][10]

Inhalation: Inhalation of vapors may cause respiratory tract irritation.[13]

Dermal Absorption: Diglyme can be readily absorbed through the skin, making dermal

contact a significant route of exposure.[1]

Experimental Protocols for Toxicity Assessment
The assessment of Diglyme's toxicity, particularly its reproductive and developmental effects,

follows internationally recognized guidelines. The methodologies for key experiments are

detailed below, based on the principles outlined in the OECD Guidelines for the Testing of

Chemicals.

Developmental Toxicity Study (based on OECD
Guideline 414)
Objective: To assess the potential of Diglyme to cause adverse effects on the developing

embryo and fetus following exposure to pregnant animals.

Methodology:

Test Animals: Pregnant rats or rabbits are typically used.[10]

Administration: Diglyme is administered to pregnant females, usually by oral gavage or

inhalation, during the period of major organogenesis.[11][14]

Dosage: At least three dose levels and a control group are used. The highest dose should

induce some maternal toxicity but not death or severe suffering.

Observations:
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Maternal: Daily clinical observations, weekly body weight and food consumption

measurements.

Fetal: At the end of the gestation period, fetuses are delivered by caesarean section. The

number of viable and non-viable fetuses, resorptions, and fetal body weights are recorded.

Fetuses are examined for external, visceral, and skeletal abnormalities.

Data Analysis: The incidence of malformations and variations is statistically analyzed to

determine a No-Observed-Adverse-Effect Level (NOAEL) and a Lowest-Observed-Adverse-

Effect Level (LOAEL) for both maternal and developmental toxicity.[10]

Two-Generation Reproductive Toxicity Study (based on
OECD Guideline 416)
Objective: To evaluate the effects of Diglyme on all phases of the reproductive cycle over two

generations.

Methodology:

Test Animals: Young adult male and female rats are used for the first parental (P) generation.

Administration: Diglyme is administered continuously in the diet, drinking water, or by

gavage to the P generation before mating, during mating, and for females, throughout

gestation and lactation.

Mating: P generation animals are mated to produce the first filial (F1) generation.

F1 Generation: Selected F1 offspring are administered Diglyme and subsequently mated to

produce the second filial (F2) generation.

Observations:

Reproductive Performance: Mating behavior, fertility, gestation length, and parturition are

assessed.

Offspring Viability and Growth: Litter size, pup viability, and pup weights are recorded.
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Pathology: Gross and histopathological examination of reproductive organs of the P and

F1 generations.

Data Analysis: The study allows for the assessment of effects on male and female fertility, as

well as pre- and post-natal development.

Signaling Pathways and Experimental Workflows
Visualizing the mechanisms of toxicity and the workflow for safety assessment is crucial for a

comprehensive understanding.

Metabolic and Toxicological Pathway of Diglyme
The toxicity of Diglyme is primarily mediated by its metabolic conversion to 2-methoxyacetic

acid (2-MAA). The following diagram illustrates this pathway and the subsequent cellular

targets.

Metabolism

Toxicological Effects

Diglyme
(bis(2-methoxyethyl) ether) 2-(2-Methoxyethoxy)ethanol

Oxidation
2-Methoxyacetic Acid (2-MAA)

(Active Toxicant)

Oxidation
Rapidly Proliferating Cells

(e.g., Spermatocytes, Embryonic Cells)
Targets Inhibition of Cellular ProliferationLeads to

Testicular Atrophy
Reduced Fertility

Teratogenicity
Embryotoxicity

Click to download full resolution via product page

Caption: Metabolic activation of Diglyme to 2-MAA and its toxicological targets.

General Workflow for Chemical Solvent Safety
Assessment
The safety assessment of a chemical solvent like Diglyme follows a structured workflow, from

initial characterization to risk management.
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Phase 1: Hazard Identification

Phase 2: Dose-Response Assessment

Phase 3: Comprehensive Toxicity Evaluation Phase 4: Risk Characterization & Management
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(LD50)
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Reproductive & Developmental
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Risk Management Measures
(PPE, Engineering Controls, SOPs)
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Caption: A typical workflow for assessing the safety of a chemical solvent.

Safe Handling and Storage Procedures
Given the significant hazards of Diglyme, strict adherence to safe handling and storage

protocols is mandatory.
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Engineering Controls
Ventilation: Work with Diglyme should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of vapors.[9][13] Ventilation equipment

should be explosion-resistant.[7]

Closed Systems: For larger scale operations or when heating, a closed system is

recommended.[15]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[7][13]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and a lab coat or overalls.[7][13]

Ensure gloves are inspected before use and replaced if contaminated.

Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[13][15]

Handling Practices
Avoid all personal contact, including inhalation and skin contact.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[9][15]

Ground and bond containers and receiving equipment to prevent static discharge.[9][15]

Use non-sparking tools.[15]

Do not eat, drink, or smoke in areas where Diglyme is handled.

Wash hands thoroughly after handling.[13]

Storage Requirements
Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[9][13][15]
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Keep containers tightly closed.[9]

Store in a fireproof cabinet or area.[15]

Diglyme can form explosive peroxides upon exposure to air and light, especially during

storage.[1][7] Containers should be dated upon receipt and opening. Unopened containers

should be used within 18 months, and opened containers within 12 months.[7] Periodically

test for the presence of peroxides.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[9][13]

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation persists.[7][9][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[7][13]

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to drink. Seek immediate medical attention.[7][13][15]

Fire and Explosion Hazards
Diglyme is a flammable liquid and its vapors can form explosive mixtures with air.[1]

Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[7][13] Water spray

can be used to cool containers.

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][13]

Accidental Release Measures
Small Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[13][15]
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Large Spills: Evacuate the area. Remove all ignition sources. Contain the spill and prevent it

from entering drains. Use non-sparking tools for cleanup.[7][15]

Waste Disposal
Diglyme and its containers must be disposed of as hazardous waste in accordance with local,

state, and federal regulations.[7][16] Do not dispose of it down the drain.[16]

Conclusion
Diglyme is a valuable solvent for many research and industrial processes, but its significant

reproductive and developmental toxicity necessitates a high level of caution and strict

adherence to safety protocols. By understanding its hazards, implementing robust engineering

controls and PPE, following safe handling and storage procedures, and being prepared for

emergencies, researchers and professionals can mitigate the risks associated with this

chemical. A culture of safety and a thorough understanding of the information presented in this

guide are paramount to protecting the health and well-being of all personnel working with

Diglyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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